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Compound of Interest

Compound Name: Sodium oxacillin monohydrate

Cat. No.: B13389436

Get Quote

Executive Summary
Sodium Oxacillin Monohydrate (CAS 7240-38-2) is the sodium salt form of oxacillin, a

penicillinase-resistant beta-lactam antibiotic.[1][2][3][4] While it exhibits free solubility in water

due to its ionic nature, its stability in aqueous environments is the critical limiting factor for

experimental reproducibility.[1] The beta-lactam ring is highly susceptible to hydrolytic

cleavage, a process catalyzed by heat, extreme pH, and prolonged storage.[1][2][3]

This guide provides a validated protocol for preparing high-integrity stock solutions in water (for

biological assays) and methanol (for analytical standards), emphasizing the "Just-in-Time"

preparation philosophy to mitigate degradation.[1][2][3]

Physicochemical Profile
Understanding the solute's fundamental properties is essential for troubleshooting dissolution

issues.[1][2]
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Property Data Relevance

Molecular Formula
C₁₉H₁₈N₃NaO₅S[1][2][3][4][5]

[6][7] · H₂O

The monohydrate form

includes water in the crystal

lattice; correct MW must be

used for molarity calculations.

[1]

Molecular Weight 441.43 g/mol

Use this value for molar

calculations, not the anhydrous

weight (423.43 g/mol ).[1][2]

Solubility (Water) ~50–100 mg/mL

Classified as "Freely Soluble."

[1][2] Suitable for high-

concentration stocks.[1][2][3]

Solubility (Methanol) Soluble*

Suitable for analytical standard

preparation; less prone to

immediate hydrolysis than

water.[1][2]

Hygroscopicity High

Material absorbs atmospheric

moisture; weigh quickly in

controlled humidity.[1][2]

pKa ~2.8 (Carboxyl group)

Solutions are acidic; buffering

may be required for pH-

sensitive biological assays.[1]

[2][3]

*Note: "Soluble" in pharmacopeial terms typically implies 33–100 mg/mL, though practical

analytical stocks are often prepared at 1–10 mg/mL.[1][3]

Critical Stability & Handling
The Beta-Lactam Instability: The primary degradation pathway is the hydrolysis of the beta-

lactam ring, rendering the antibiotic inactive.[1][2][3]

Aqueous Stability: Solutions at room temperature (
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) degrade significantly within 24 hours.[1][2][3][8] At

, stability is extended to ~7 days, but fresh preparation is strictly recommended for
MIC/potency assays.[1][2][3]

Storage: Store the lyophilized powder at

with desiccant.

Workflow Visualization: Stability-Driven Preparation
The following diagram illustrates the decision logic for solvent selection and storage based on

experimental needs.
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Start: Oxacillin Sodium Monohydrate

Determine Application

Biological Assay
(MIC, Cell Culture)

Cells/Bacteria

Analytical Std
(HPLC, UV)

Quantification

Solvent: Sterile Water / PBS
(pH 6.0 - 7.0) Solvent: Methanol (HPLC Grade)

Prepare High Conc. Stock
(50 mg/mL)

Prepare Std. Stock
(1 mg/mL)

Syringe Filter (0.22 µm)
PES or PVDF

Immediate Use
(< 4 Hours)

Preferred

Aliquot & Freeze
(-80°C)

If necessary

Click to download full resolution via product page

Figure 1: Decision matrix for Sodium Oxacillin preparation.[1][2][3] Note the emphasis on

immediate use for biological assays to prevent hydrolysis-induced potency loss.

Protocol A: Aqueous Solubility (Water/PBS)
Purpose: Preparation of stock solutions for biological assays (e.g., MIC determination).[1][2][3]

Target Concentration: 50 mg/mL (Saturation limit is >100 mg/mL, but 50 mg/mL is practical and

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b13389436/docs?utm_src=pdf-body-img#application-note-sodium-oxacillin-monohydrate-solubility-stability-protocol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9278851.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Oxacillin-Sodium
https://trungtamthuoc.com/pdf/oxacillin-sodium-usp-ttt.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9278851.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Oxacillin-Sodium
https://trungtamthuoc.com/pdf/oxacillin-sodium-usp-ttt.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13389436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


viscous-free).

Materials
Sodium Oxacillin Monohydrate powder.[1][2][3][6]

Solvent: Sterile Deionized Water (dH₂O) or Phosphate Buffered Saline (PBS, pH 7.2).[1][2]

[3]

0.22 µm Syringe Filter (PES membrane recommended for low protein binding).[1][2][3]

Sterile 15 mL conical tubes (Amber/Foil-wrapped to protect from light).

Step-by-Step Procedure
Equilibration: Allow the vial of lyophilized powder to reach room temperature before opening

to prevent water condensation (which accelerates degradation).

Weighing: Accurately weigh 500 mg of Sodium Oxacillin Monohydrate.

Correction: No mass correction is needed for the sodium salt if the target is simply "50

mg/mL of the salt."[1][3] If the target is "50 mg/mL of free oxacillin," multiply the mass by

the ratio of MWs (441.43 / 401.43 ≈ 1.1).[1][2] For standard stocks, weighing the salt

directly is standard practice.[1][2]

Dissolution: Transfer powder to a sterile tube. Add 8.0 mL of sterile water/PBS.

Note: Do not add the full 10 mL yet.[1][2][3] The powder occupies volume.[1][2][3]

Agitation: Vortex gently or invert until fully dissolved. The solution should be clear and

colorless to pale yellow.[1][2]

Troubleshooting: If dissolution is slow, sonicate for maximum 30 seconds.[1][2] Avoid heat.

Volume Adjustment: Add solvent to bring the total volume to 10.0 mL.

Sterilization: Filter the solution through a 0.22 µm PES syringe filter into a sterile vessel.
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Usage: Keep on ice. Use within 4–6 hours. Discard unused aqueous portions or freeze

immediately at -80°C (single freeze-thaw cycle only).

Protocol B: Organic Solubility (Methanol)
Purpose: Preparation of analytical standards (HPLC/UV) or stock solutions where water-

induced hydrolysis must be minimized during storage.[1][2][3] Target Concentration: 1 mg/mL

to 10 mg/mL.

Materials
Sodium Oxacillin Monohydrate powder.[1][2][3][6]

Solvent: Methanol (HPLC Grade or LC-MS Grade).

Volumetric flasks (Class A).[1][2][3]

Step-by-Step Procedure
Weighing: Weigh 10.0 mg of Sodium Oxacillin Monohydrate into a 10 mL volumetric flask.

Dissolution: Add approximately 5 mL of Methanol.

Agitation: Swirl or sonicate for 1 minute. Sodium oxacillin is soluble in methanol, but

dissolution kinetics may be slower than in water.[1][2] Ensure no crystals remain.[1][2][3]

Volume Adjustment: Dilute to volume with Methanol.

Storage: Transfer to an amber glass vial with a PTFE-lined cap. Store at -20°C.

Stability:[1][3][7][9][10] Methanolic solutions are more stable than aqueous solutions but

should still be re-verified by HPLC if stored for >1 month.[1][2][3]

Quality Control & Validation
To ensure the integrity of the prepared stock, a simple UV or HPLC check is recommended.[1]

Rapid UV Verification
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Dilution: Dilute the stock 1:1000 in water.

Lambda Max: Oxacillin exhibits absorption peaks at 225 nm and 249 nm.[1][2][3]

Criteria: A significant shift in peaks or loss of absorbance intensity indicates degradation

(opening of the beta-lactam ring).[1][2][3]

HPLC Purity Check (Adapted from USP)
Column: C18 (4.6 mm x 250 mm, 5 µm).[1][2][3]

Mobile Phase: Phosphate Buffer (pH 6.0) : Acetonitrile (75:25).[1][2][3]

Flow Rate: 1.0 mL/min.[1][2][3]

Detection: 225 nm.[1][2][3][11]

Acceptance: Single major peak.[1][2][3] The presence of extra peaks often indicates

penicilloic acid derivatives (hydrolysis products).[1][2]

References
United States Pharmacopeia (USP).Oxacillin Sodium Monograph. USP-NF.[1][2][3]

(Authoritative standard for identification and assay methods). [1][2][3]

PubChem.Oxacillin Sodium (Compound CID 23694213).[1][2][3] National Library of

Medicine.[1][2][3] (Physicochemical data and molecular weight verification). [1][2][3]

Sigma-Aldrich.Oxacillin Sodium Salt Monohydrate Product Information. (Solubility data: 50

mg/mL in water).[1][2][3]

MedChemExpress.Oxacillin Sodium Monohydrate Solubility & Stability Data. (Stability in

solvents and storage recommendations).

Cayman Chemical.Oxacillin (Sodium Salt) Product Insert. (Solubility in PBS and organic

solvents).[1][2][3][7][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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